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Compound of Interest

Compound Name: 6-Hydroxytropinone

Cat. No.: B1255331

An In-depth Technical Guide to the Physicochemical Properties of 6-Hydroxytropinone

This guide provides a comprehensive overview of the physicochemical properties of 6-
Hydroxytropinone, tailored for researchers, scientists, and professionals in drug development.

Core Physicochemical Properties

6-Hydroxytropinone, a derivative of tropinone, is a key intermediate in the synthesis of
various pharmaceuticals. Its physicochemical properties are crucial for understanding its
behavior in biological systems and for the development of analytical methods and synthetic
routes.

ble 1: Chemical Identifi ¢ 6-Hvd :

Identifier Value

(1R,5R)-6-hydroxy-8-methyl-8-

UPAC Name azabicyclo[3.2.1]octan-3-one

CAS Number 5932-53-6

Molecular Formula CsH13NO2[1][2][3][4]

Canonical SMILES CN1C2CC(C1CC(=0)C2)0]2]

InChl Key UOHSTKWPZWFYTF-LSBSRIOGSA-N
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Table 2: Quantitative Physicochemical Data of 6-

Hydroxytropinone

Property Value Unit Source
Molecular Weight 155.19 g/mol
Melting Point 120-121 °C
Boiling Point
, 291.6 +35.0 °C
(Predicted)
LogP (Octanol-Water
N o -1.00
Partition Coefficient)
log10WS (Water
-0.41

Solubility, Calculated)

Not available in cited

pKa .
literature
Density (Predicted) 1.2+0.1 g/cm3
Flash Point
, 130.1 £ 25.9 °C
(Predicted)

Table 3: Qualitative Solubility Profile of 6-

Hydroxytropinone
Solvent Solubility
Water Soluble (based on calculated log10WS)

Soluble in Chloroform, Dichloromethane, Ethyl

Organic Solvents
Acetate, DMSO, Acetone.

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are outlined below.

Determination of Melting Point
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The melting point of 6-Hydroxytropinone can be determined using a standard capillary
melting point apparatus.

Materials:

6-Hydroxytropinone sample

Capillary tubes (sealed at one end)

Melting point apparatus

Spatula

Mortar and pestle (optional)

Procedure:

Ensure the 6-Hydroxytropinone sample is dry and finely powdered. If necessary, gently
grind the sample using a mortar and pestle.

e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by
tapping the sealed end of the tube on a hard surface.

» Place the packed capillary tube into the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point of 120 °C.

o Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

e Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting).
This range is the melting point of the sample.

Visualizations

Logical Workflow for Physicochemical Property
Determination
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The following diagram illustrates a general workflow for characterizing the physicochemical
properties of a compound like 6-Hydroxytropinone.

Sample Preparation

Obtain pure 6-Hydroxytropinone

l

Dry and powder the sample
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Workflow for Physicochemical Characterization

Synthetic Pathway: Anisodamine from 6-
Hydroxytropinone

6-Hydroxytropinone is a crucial precursor in the synthesis of the anticholinergic drug,
anisodamine. The general synthetic route is depicted below.
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6-Hydroxytropinone

Acetic Anhydride

Hydroxyl Acetylation

Catalytic Reduction of 3-Keto group

Acetyltropoyl Chloride

Esterification with Acetyltropoyl Chloride

Acid/Base

Hydrolysis

Anisodamine

Click to download full resolution via product page

Synthesis of Anisodamine from 6-Hydroxytropinone

Signaling Pathway: Nicotinic Acetylcholine Receptor
Antagonism

6-Hydroxytropinone has been implicated as an antagonist of nicotinic acetylcholine receptors

(nAChRs). The activation of these receptors by acetylcholine (ACh) typically leads to cation
influx and neuronal excitation. Antagonists like 6-Hydroxytropinone block this process.
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Normal Signaling Antagonism by 6-Hydroxytropinone

Acetylcholine (ACh) 6-Hydroxytropinone

Binds to receptor

Nicotinic Acetylcholine Receptor (NAChR) nAChR
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Mechanism of nAChR Antagonism

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CN116676355B - Method for catalytic synthesis of anisodamine - Google Patents
[patents.google.com]

2. pennwest.edu [pennwest.edu]

3. chem.ucalgary.ca [chem.ucalgary.ca]

4. employees.oneonta.edu [employees.oneonta.edu]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1255331?utm_src=pdf-body-img
https://www.benchchem.com/product/b1255331?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CN116676355B/en
https://patents.google.com/patent/CN116676355B/en
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
http://employees.oneonta.edu/knauerbr/chem226/226expts/226_expt01_pro.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [What are the physicochemical properties of 6-
Hydroxytropinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255331#what-are-the-physicochemical-properties-
of-6-hydroxytropinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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